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Compound of Interest

Compound Name: 1,6-Pyrenediol

Cat. No.: B1210964 Get Quote

Essential Safety and Handling Guide for 1,6-
Pyrenediol
This guide provides crucial safety and logistical information for the handling and disposal of

1,6-Pyrenediol in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining detailed

operational and disposal plans.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,6-Pyrenediol is provided below.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 1,6-Pyrenediol, data for

the related compound Pyrene is included for hazard assessment.
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Property Value Reference Compound

Chemical Formula C₁₆H₁₀O₂ 1,6-Pyrenediol

Appearance
Pale yellow or colorless solid.

[1]
Pyrene

Hazards

May cause skin, eye, and

respiratory irritation.[2]

Potential for dust explosion.[3]

When heated to

decomposition, it may emit

acrid smoke and irritating

fumes.[1]

Pyrene and related

compounds

Operational Plan: Handling 1,6-Pyrenediol
A systematic approach to handling 1,6-Pyrenediol is essential to minimize exposure and

ensure a safe laboratory environment. The following step-by-step guide details the necessary

precautions and personal protective equipment (PPE).

Engineering Controls
Ventilation: Always handle 1,6-Pyrenediol in a well-ventilated area.[2][3] A certified chemical

fume hood is required for all procedures that may generate dust or aerosols.

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,6-Pyrenediol:
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles meeting ANSI Z.87.1

or European Standard EN166 are required.[4][5]

[6] A face shield should be worn over goggles

when there is a risk of splashing or dust

generation.[5][7]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are essential.[8][9] Regularly inspect

gloves for any signs of degradation or puncture

before and during use. Change gloves

immediately if contaminated.

Body Protection

A flame-resistant lab coat, fully buttoned, is

required.[5] Wear long pants and closed-toe,

closed-heel shoes to cover all skin.[5] Avoid

synthetic clothing materials like polyester.[5]

Respiratory Protection

If engineering controls are insufficient to

maintain exposure below permissible limits, or if

dust is generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[3][4] A comprehensive respiratory

protection program, including fit testing and

training, must be implemented.[5][7]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific area for handling 1,6-Pyrenediol within the chemical fume hood.

Weighing and Transfer: To minimize dust formation, handle the solid carefully. Use a spatula

for transfers. If possible, weigh the compound directly into the reaction vessel.

During Reaction: Keep the reaction vessel covered as much as possible. Maintain a clean

workspace and immediately clean up any spills according to the accidental release

measures.
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Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of gloves properly. Wash hands thoroughly with soap and water.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][11] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes.[4] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air.[2][3] If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration.[4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan
Proper disposal of 1,6-Pyrenediol and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 1,6-Pyrenediol, including unused product and contaminated

consumables (e.g., gloves, paper towels, spatulas), in a clearly labeled, sealed, and

compatible hazardous waste container.

Waste Classification:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste. Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[4]

Disposal Procedure:

Dispose of the hazardous waste through a licensed and approved waste disposal facility.

Do not flush down the drain or dispose of in regular trash.[4][11]
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Workflow for Safe Handling of 1,6-Pyrenediol
Caption: Workflow for the safe handling of 1,6-Pyrenediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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